Cas no 76970-14-4 (3-chloro-6-(3-methoxyphenyl)pyridazine)

• Product Name: 3-chloro-6-(3-methoxyphenyl)pyridazine
• CAS No: 76970-14-4
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• MDL: MFCD06801342
• CID: 562863
• PubChem ID: 12726812
• Update Time: 2025-04-24

3-chloro-6-(3-methoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine,3-chloro-6-(3-methoxyphenyl)-
• 3-CHLORO-6-(3-METHOXYPHENYL)PYRIDAZINE
• 3-CHLORO-6-(3-METHOXYPHENYL)-PYRIDAZINE
• F1967-0371
• 76970-14-4
• MFCD06801342
• AKOS005208269
• BDA97014
• DTXSID30508201
• Z432063446
• EN300-237965
• 3-chloro-6-(3-methoxyphenyl)pyridazine

• MDL： MFCD06801342
• Inchi： 1S/C11H9ClN2O/c1-15-9-4-2-3-8(7-9)10-5-6-11(12)14-13-10/h2-7H,1H3
• InChI Key： SHTCMUJFWBYWLW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC=C(C=2)OC)N=N1

Computed Properties

• Exact Mass: 220.04000
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.245
• Boiling Point: 399.8°C at 760 mmHg
• Flash Point: 195.6°C
• Refractive Index: 1.575
• PSA: 35.01000
• LogP: 2.80560

3-chloro-6-(3-methoxyphenyl)pyridazine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-chloro-6-(3-methoxyphenyl)pyridazine

Comprehensive Guide to Pyridazine,3-chloro-6-(3-methoxyphenyl)- (CAS No. 76970-14-4): Properties, Applications, and Market Insights

Pyridazine,3-chloro-6-(3-methoxyphenyl)- (CAS 76970-14-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated pyridazine derivative features a unique molecular structure combining a 3-methoxyphenyl substituent with a chloropyridazine core, making it valuable for various synthetic applications. Researchers particularly value this compound for its potential as a building block in drug discovery and its role in developing crop protection agents.

The growing interest in 76970-14-4 aligns with current trends in green chemistry and sustainable synthesis. Many scientists are searching for information about "eco-friendly synthesis of pyridazine derivatives" or "biodegradable heterocyclic compounds," reflecting the industry's shift toward environmentally conscious practices. The compound's moderate polarity (logP ~2.8) and good thermal stability (decomposition >200°C) make it suitable for various reaction conditions while maintaining environmental compatibility.

In pharmaceutical applications, Pyridazine,3-chloro-6-(3-methoxyphenyl)- serves as a precursor for developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Recent patent literature reveals its use in creating potential therapies for neurodegenerative diseases and metabolic disorders, addressing some of today's most pressing healthcare challenges. The compound's selective reactivity at the 3-chloro position allows for precise structural modifications, answering the frequent search query "how to functionalize chloropyridazines."

The agrochemical sector utilizes 76970-14-4 in developing novel herbicides and plant growth regulators. Its structural features contribute to systemic activity in plants while maintaining favorable environmental fate characteristics. This addresses common concerns about "safer alternatives to traditional pesticides" and "low-residue crop protection solutions." The 3-methoxyphenyl group enhances the compound's ability to interact with biological targets while maintaining selectivity.

From a synthetic chemistry perspective, Pyridazine,3-chloro-6-(3-methoxyphenyl)- offers multiple advantages. Its crystalline nature (mp 98-102°C) facilitates purification, and its moderate solubility in common organic solvents (5-10 mg/mL in DMSO) enables diverse reaction conditions. These properties answer practical questions like "handling pyridazine derivatives in the lab" and "solvent selection for heterocyclic compounds." The compound's NMR fingerprint (characteristic aromatic protons at 7.2-8.1 ppm) also makes it easily identifiable in reaction monitoring.

Market analysis shows growing demand for 76970-14-4, particularly from contract research organizations and specialty chemical manufacturers. The compound's price stability and consistent supply chain make it attractive compared to more volatile heterocyclic intermediates. Industry professionals frequently search for "reliable pyridazine suppliers" and "custom synthesis of methoxyphenyl compounds," indicating strong commercial interest. Current production methods emphasize atom-efficient processes and catalytic approaches to meet sustainability goals.

Quality control of Pyridazine,3-chloro-6-(3-methoxyphenyl)- typically involves HPLC purity analysis (>98%) and residual solvent testing. These protocols address common purchaser concerns about "analytical methods for heterocyclic compounds" and "impurity profiling in drug intermediates." The compound's UV chromophore (λmax ~265 nm) enables sensitive detection, while its stable shelf life (2+ years under proper storage) ensures reliable performance in research applications.

Future research directions for 76970-14-4 include exploring its potential in material science applications, particularly as a ligand in coordination chemistry and as a component in organic electronic materials. These emerging applications respond to growing interest in "functional organic materials" and "molecular electronics." The compound's electron-deficient pyridazine ring and electron-rich methoxyphenyl group create interesting electronic properties worth investigating.

Safety considerations for Pyridazine,3-chloro-6-(3-methoxyphenyl)- follow standard laboratory practices for organic intermediates. While not classified as hazardous under current regulations, proper personal protective equipment (gloves, goggles) is recommended during handling. This information addresses common workplace safety queries like "handling aromatic chlorides safely" and "storage conditions for nitrogen heterocycles." The compound's low volatility and minimal odor contribute to safe working conditions.

In conclusion, Pyridazine,3-chloro-6-(3-methoxyphenyl)- (CAS 76970-14-4) represents a versatile building block with significant potential across multiple scientific disciplines. Its unique combination of reactivity, stability, and structural features positions it as a valuable tool for researchers addressing contemporary challenges in medicinal chemistry, sustainable agriculture, and advanced materials. The compound's growing importance reflects broader trends toward specialty chemicals that enable innovation while meeting environmental and safety standards.